Cas no 150272-34-7 (1-Heptanol, 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-, 1-methanesulfonate)

• Product Name: 1-Heptanol, 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-, 1-methanesulfonate
• CAS No: 150272-34-7
• MF: C₈H₅F₁₃O₃S
• MW: 428.16774725914
• CID: 2918322
• PubChem ID: 165344055
• Update Time: 2025-04-21

1-Heptanol, 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-, 1-methanesulfonate Chemical and Physical Properties

Names and Identifiers

• DTXSID201149358
• 150272-34-7
• 1-Heptanol, 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-, 1-methanesulfonate

• Inchi： 1S/C8H5F13O3S/c1-25(22,23)24-2-3(9,10)4(11,12)5(13,14)6(15,16)7(17,18)8(19,20)21/h2H2,1H3
• InChI Key： TXSUSHQXLGKVAM-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCC(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 427.9751813Da
• Monoisotopic Mass: 427.9751813Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 51.8Ų